Cas no 2172527-30-7 (3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobutanoic acid)

• Product Name: 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobutanoic acid
• CAS No: 2172527-30-7
• MF: C₂₄H₂₆F₂N₂O₅
• MW: 460.470453739166
• CID: 5926026
• PubChem ID: 165502615
• Update Time: 2025-05-22

3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobutanoic acid
• 2172527-30-7
• EN300-1492553
• 3-[N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]butanoic acid

• Inchi： 1S/C24H26F2N2O5/c1-3-28(15(2)12-21(29)30)22(31)24(25,26)14-27-23(32)33-13-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20H,3,12-14H2,1-2H3,(H,27,32)(H,29,30)
• InChI Key： QQXSUHDWXDELPB-UHFFFAOYSA-N
• SMILES： FC(CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(C(N(CC)C(C)CC(=O)O)=O)F

Computed Properties

• Exact Mass: 460.18097826g/mol
• Monoisotopic Mass: 460.18097826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobutanoic acid

3-N-Ethyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobutanoic Acid: A Comprehensive Overview

The compound with CAS No. 2172527-30-7, known as 3-N-Ethyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobutanoic Acid, is a highly specialized organic molecule with significant applications in the field of synthetic chemistry and pharmaceutical research. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, ethyl substitution, and fluorinated functionalities. The presence of these groups makes it a valuable building block in the synthesis of advanced biomolecules and drug candidates.

Fluorenylmethoxycarbonyl (Fmoc) groups are widely recognized in peptide synthesis due to their stability under basic conditions and ease of removal under acidic conditions. In this compound, the Fmoc group is attached to an ethyl-substituted amino acid derivative, creating a versatile intermediate for further functionalization. The difluorinated propanamide backbone adds unique electronic and steric properties, enhancing the compound's potential in various chemical transformations.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery, particularly in modulating pharmacokinetic properties such as bioavailability and metabolic stability. The difluoro substitution in this molecule contributes to its lipophilicity, making it an attractive candidate for designing drugs targeting specific biological pathways. Moreover, the ethyl group at the nitrogen position introduces additional flexibility, which can be exploited in optimizing molecular interactions with target proteins.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and peptide chemistry. Key steps include the installation of the Fmoc group via nucleophilic acyl substitution and subsequent fluorination reactions to introduce the difluoro functionality. Researchers have explored various strategies to enhance the efficiency of these reactions, including the use of microwave-assisted synthesis and catalytic systems to improve yields and purity.

In terms of applications, this compound serves as a critical intermediate in the construction of bioactive molecules. Its role as a building block has been demonstrated in the synthesis of peptide-based inhibitors for enzyme targets, such as proteases and kinases. The combination of Fmoc protection and fluorinated functionalities allows for precise control over reactivity during peptide coupling reactions, ensuring high fidelity in complex molecule assembly.

From an analytical perspective, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure and purity of this compound. These methods provide essential data for quality control in pharmaceutical development pipelines where precise structural integrity is paramount.

Looking ahead, ongoing research is focused on expanding the utility of this compound by exploring novel reaction pathways and applications. For instance, investigations into its use as a chiral auxiliary or in asymmetric synthesis are promising avenues that could further enhance its role in medicinal chemistry. Additionally, computational modeling studies are being conducted to predict its binding affinities to various biological targets, aiding in the rational design of new drug candidates.

In conclusion, 3-N-Ethyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobutanoic Acid represents a cutting-edge molecule at the intersection of organic synthesis and drug discovery. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative therapeutic agents. As advancements in synthetic methodologies continue to unfold, this compound is poised to play an increasingly significant role in the creation of next-generation medicines.